3-Bromo-5-(1-chloro-ethyl)-pyridine

• Molecular Formula: C7H7BrClN
• Molecular Weight: 220.49 g/mol
• IUPAC Name: 3-bromo-5-(1-chloroethyl)pyridine
• InChI: InChI=1S/C7H7BrClN/c1-5(9)6-2-7(8)4-10-3-6/h2-5H,1H3
• InChI Key: JLXBJASSGZFTPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CN=C1)Br)Cl

Description

3-Bromo-5-(1-chloro-ethyl)-pyridine is a useful research compound. Its molecular formula is C7H7BrClN and its molecular weight is 220.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(5-bromo-pyridine-3-yl)-ethanol (201 mg, 1 mmol) in DCM (10 mL) was added dropwise thionyl chloride (200 uL). The resulting reaction mixture was heated to reflux for 3 hours before the solvent was removed in vacuo to give a crude product as a white solid. It was used directly in the next step without further purification.